Cas no 920502-42-7 (Pregnan-20-one, 3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-b-D-allopyranosyl)-3-O-methyl- b-D-arabino-hexopyranosyl]oxy]-8,14-epoxy-11,12-dihydroxy-, (3b,5a,11a,12b,14b)-)

Pregnan-20-one, 3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-b-D-allopyranosyl)-3-O-methyl- b-D-arabino-hexopyranosyl]oxy]-8,14-epoxy-11,12-dihydroxy-, (3b,5a,11a,12b,14b)- Properties

Names and Identifiers

• Pregnan-20-one, 3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-b-D-allopyranosyl)-3-O-methyl- b-D-arabino-hexopyranosyl]oxy]-8,14-epoxy-11,12-dihydroxy-, (3b,5a,11a,12b,14b)-
• (3β,5α,11α,12β,14β)-11,12-Dihydroxy-20-oxo-8,14-epoxypregnan-3-yl 2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-β-D-allopyranosyl)-3-O-methy l-β-D-arabino-hexopyranoside
• Pregnan-20-one, 3-[[2,6-dideoxy-4-O-(6-deoxy-3-O-methyl-b-D-allopyranosyl)-3-O-methyl- b-D-arabino-hexopyranosyl]oxy]-8,14-ep
• TENACIGENOSIDE A
• 17-Epitenacissoside F
• [ "17-Epitenacissoside F", " 3-O-Pachybiosyl-17-epitenacigenin B" ]
• (3β,5α,11α,12β,14β)-3-[[2,6-Dideoxy-4-O-(6-deoxy-3-O-methyl-β-D-allopyranosyl)-3-O-methyl-β-D-arabino-hexopyranosyl]oxy]-8,14-epoxy-11,12-dihydroxypregnan-20-one (ACI)
• D
• 3-O-Pachybiosyl-17β-tenacigenin B
• 920502-42-7
• 1-[(3R,6S,7S,8S,9S,10S,11S,14S,16S)-14-[(2S,4R,5R,6R)-5-[(2S,3R,4R,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-8,9-dihydroxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadecan-6-yl]ethanone
• AKOS030573640
• +Expand

• InChIKey： WGOHWIVFCMYBJP-WBOQEZFXSA-N
• Inchi： 1S/C35H56O12/c1-16(36)21-10-13-35-33(21,5)30(40)26(39)29-32(4)11-9-20(14-19(32)8-12-34(29,35)47-35)45-23-15-22(41-6)27(18(3)43-23)46-31-25(38)28(42-7)24(37)17(2)44-31/h17-31,37-40H,8-15H2,1-7H3/t17-,18-,19+,20+,21-,22-,23+,24-,25-,26+,27-,28-,29-,30-,31+,32+,33+,34+,35-/m1/s1
• SMILES： C[C@@]12[C@@H](C(=O)C)CC[C@]31O[C@@]13CC[C@H]3C[C@H](CC[C@]3(C)[C@H]1[C@@H]([C@H]2O)O)O[C@@H]1O[C@H](C)[C@@H](O[C@@H]2O[C@H](C)[C@@H](O)[C@@H](OC)[C@H]2O)[C@H](OC)C1

Computed Properties

• Exact Mass: 668.37700
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 7
• Monoisotopic Mass: 668.37717722g/mol
• Heavy Atom Count: 47
• Complexity: 1200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 166Ų

Experimental Properties

• LogP: 1.85320
• PSA: 165.90000
• Boiling Point: 783.1±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±6.1 mmHg at 25°C
• Flash Point: 240.1±26.4 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3